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Compound of Interest

Compound Name: Bromoxylenol blue

Cat. No.: B1330838

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of bromoxylenol blue, a pH indicator
utilized in various scientific applications. The document details its chemical properties, pH-
dependent color transition, and a precise methodology for its characterization.

Core Properties of Bromoxylenol Blue

Bromoxylenol blue, with the chemical name 3',3"-dibromo-p-xylenol sulfonphthalein, is a
member of the sulfonephthalein family of dyes.[1] It is employed as a pH indicator, particularly
in acid-base titrations and for the photometric determination of certain organic compounds.[1]
Its utility stems from a distinct and reversible color change within a specific pH range.

Quantitative Data Summary

The key quantitative parameters of bromoxylenol blue are summarized in the table below for
easy reference and comparison.
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Property Value Reference

Common Name Bromoxylenol Blue [1]

. 3',3"-dibromo-p-xylenol
Chemical Name ) [1]
sulfonphthalein

CAS Number 40070-59-5 [1]
Molecular Formula C23H20Br20sS [1]
Molecular Weight 568.27 g/mol [1]
pH Range 6.0-7.6 [1]
Color Change Yellow (acidic) to Blue o
(alkaline)
Melting Point 218 °C (decomposes) [1]
Solubility Soluble in ethanol (1 mg/mL) [1]

Mechanism of pH-Induced Color Change

The color transition of bromoxylenol blue, like other sulfonephthalein indicators, is a result of
a pH-dependent change in its molecular structure. This change alters the electronic conjugation
of the molecule, thereby affecting the wavelengths of light it absorbs and reflects.

In acidic solutions (pH below 6.0), the indicator exists predominantly in its protonated, non-
ionized form. This form has a molecular structure that absorbs light in the blue-violet region of
the spectrum, causing the solution to appear yellow. As the pH of the solution increases, the
phenolic hydroxyl groups on the molecule begin to deprotonate. This deprotonation leads to a
rearrangement of the electronic structure, resulting in a more extensively conjugated system.
This altered structure absorbs light in the yellow-orange region of the spectrum, and
consequently, the solution appears blue in alkaline conditions (pH above 7.6). The equilibrium
between the acidic (yellow) and basic (blue) forms is what allows for the visual determination of
pH.
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Acidic Form (HzIn) Equilibrium Mixture Basic Form (In2-)
pH < 6.0 pH 6.0 - 7.6 pH > 7.6
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Prepare Bromoxylenol Prepare Buffer
Blue Stock Solution Solutions (pH 5-9)
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Measure Absorbance of
Indicator in Buffers at Amax,base

Analysis

Calculate pKa using

Henderson-Hasselbalch Equation Plotlog[(Ab-A)/(A-Aa)] vs. pH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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